Cas no 501693-48-7 (3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea)

• Product Name: 3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea
• CAS No: 501693-48-7
• MF: C₂₀H₁₃F₄N₅O₂
• MW: 431.34313750267
• CID: 2949445
• PubChem ID: 10113568
• Update Time: 2025-05-20

3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• GW770249X
• 3-(4-{4-aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea
• 4-Amino-5-[4-[[[[2-fluoro-5-(trifluoromethyl)phenyl]amino]carbonyl]amino]phenyl]furo[2,3-d]pyrimidine
• GW770249A
• 1-(4-(4-aminofuro[2,3-d]pyrimidin-5-yl)phenyl)-3-(2-fluoro-5-(trifluoromethyl)phenyl)urea
• 1-[4-(4-aminofuro[2,3-d]pyrimidin-5-yl)phenyl]-3-[2-fluoro-5-(trifluoromethyl)phenyl]urea
• BDBM15003
• GTPL10133
• NSC756335
• NSC756336
• SB1920
• TIE-2/VEGFR-2 kinase-IN-2
• AB01092336-02
• HY-12572
• 501693-48-7
• SB19208
• CS-0012042
• CHEMBL247228
• NCGC00241973-01
• NCGC00241973-02
• SDCCGGSK-0000101.P002
• NSC-756336
• NSC-756335
• DA-78466
• Rip1 kinase inhibitor iii
• KNDPXYAMINMLED-UHFFFAOYSA-N
• compound 27 [PMID: 24900635]
• AB01092336-01
• 4-amino-5-diarylurea-furo[2,3-d]pyrimidine 8a
• AKOS027323585
• SCHEMBL5652411
• G14467
• SDCCGGSK-0000101.P001
• 3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C20H13F4N5O2/c21-14-6-3-11(20(22,23)24)7-15(14)29-19(30)28-12-4-1-10(2-5-12)13-8-31-18-16(13)17(25)26-9-27-18/h1-9H,(H2,25,26,27)(H2,28,29,30)
• InChI Key： KNDPXYAMINMLED-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)(F)F)=CC=1NC(NC1C=CC(=CC=1)C1=COC2C1=C(N)N=CN=2)=O

Computed Properties

• Exact Mass: 431.10053732g/mol
• Monoisotopic Mass: 431.10053732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea

Introduction to 3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea (CAS No. 501693-48-7)

3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea, commonly referred to by its CAS number 501693-48-7, is a potent and selective inhibitor of the Janus kinase (JAK) family of enzymes. This compound has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications in treating various inflammatory and autoimmune diseases. The JAK family, which includes JAK1, JAK2, JAK3, and TYK2, plays a crucial role in the signaling pathways of cytokines and growth factors, making it a valuable target for drug development.

The chemical structure of 3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea is characterized by a furo[2,3-d]pyrimidine core linked to a urea moiety. The presence of the trifluoromethyl group and the fluoro substituent on the phenyl ring contributes to its high affinity and selectivity for JAK enzymes. This unique structure allows the compound to effectively bind to the ATP-binding site of JAK proteins, thereby inhibiting their catalytic activity.

Recent studies have highlighted the potential of 3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea in treating conditions such as rheumatoid arthritis (RA), psoriasis, and atopic dermatitis. In a preclinical study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibited potent anti-inflammatory effects by significantly reducing the production of pro-inflammatory cytokines such as IL-6 and TNF-α. These findings suggest that it could be a promising candidate for further clinical development.

The pharmacokinetic properties of 3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea have also been extensively studied. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential attributes for a drug candidate. Additionally, its metabolic stability and low potential for drug-drug interactions make it an attractive option for long-term treatment regimens.

In terms of safety, preclinical toxicology studies have indicated that 3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea has a wide therapeutic window and a low risk of adverse effects. However, as with any new therapeutic agent, ongoing clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The development of selective JAK inhibitors like 3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea represents a significant advancement in the treatment of inflammatory diseases. These compounds offer a more targeted approach compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which can have broader side effects. The ability to modulate specific signaling pathways without affecting other physiological processes is a key advantage of this class of drugs.

In conclusion, 3-(4-{4-Aminofuro[2,3-d]pyrimidin-5-yl}phenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]urea (CAS No. 501693-48-7) is a promising compound with significant potential in the treatment of inflammatory and autoimmune diseases. Its unique chemical structure, potent inhibitory activity against JAK enzymes, favorable pharmacokinetic properties, and low risk of adverse effects make it an attractive candidate for further clinical investigation. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for these challenging conditions.